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Compound of Interest

Compound Name: Di-m-tolyl-silan

Cat. No.: B15440892

Disclaimer: Direct experimental data for Di-m-tolyl-silane is not readily available in the current
scientific literature. This guide provides a comprehensive overview of its predicted physical and
chemical properties based on the known characteristics of closely related diarylsilane
compounds, particularly its isomer, di-p-tolyl-silane, and its chlorinated precursor, di-p-
tolyldichlorosilane. The experimental protocols described are generalized for the synthesis and
characterization of diarylsilanes.

Introduction

Di-m-tolyl-silane is an organosilicon compound belonging to the diarylsilane family. These
compounds are characterized by a central silicon atom bonded to two aryl groups, in this case,
two m-tolyl groups, and two hydrogen atoms. Diarylsilanes serve as important precursors and
intermediates in organosilicon chemistry, finding applications in the synthesis of polymers,
functional materials, and as reducing agents in organic synthesis. This guide aims to provide
researchers, scientists, and drug development professionals with a detailed understanding of
the expected properties and synthetic approaches for Di-m-tolyl-silane.

Predicted Physical and Chemical Properties

Due to the absence of specific experimental data for Di-m-tolyl-silane, the following table
summarizes the known properties of the closely related compound, di-p-tolyldichlorosilane,
which is a common precursor. It is anticipated that Di-m-tolyl-silane would be a liquid or a low-
melting solid at room temperature with a high boiling point.
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Table 1: Physical Properties of Di-p-tolyldichlorosilane

Property Value Reference
CAS Number 18414-38-5 [1]
Molecular Formula C14H14Cl2Si [1]
Molecular Weight 281.26 g/mol [1]
Appearance Transparent liquid [1]

Boiling Point 225-226 °C at 50 mmHg [11[2]
Density 1.1 g/cm3 [1]

Flash Point >110 °C [1]

Synthesis of Diarylsilanes

The synthesis of diarylsilanes typically involves a two-step process starting from a suitable
dichlorosilane. The general approach for the synthesis of a diarylsilane, such as Di-m-tolyl-
silane, is outlined below.

General Synthesis of Dichlorodiarylsilanes

Dichlorodiarylsilanes are commonly prepared via a Grignard reaction between silicon
tetrachloride or a trichlorosilane and an aryl magnesium halide.
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Caption: General synthesis of dichlorodiarylsilanes via Grignard reaction.

Reduction of Dichlorodiarylsilanes

The resulting dichlorodiarylsilane can then be reduced to the corresponding diarylsilane using a
suitable reducing agent, such as lithium aluminum hydride (LiAIH4).
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Caption: Reduction of a dichlorodiarylsilane to a diarylsilane.

Experimental Protocols

The following are generalized experimental protocols for the synthesis and characterization of
diarylsilanes. Specific reaction conditions may need to be optimized for Di-m-tolyl-silane.

Synthesis of Dichloro-di-p-tolyl-silane (lllustrative
Example)

A solution of p-tolylmagnesium bromide is prepared by adding a solution of p-bromotoluene in
dry diethyl ether to magnesium turnings. This Grignard reagent is then slowly added to a stirred
solution of silicon tetrachloride in dry diethyl ether at a controlled temperature. After the addition
is complete, the reaction mixture is typically refluxed for several hours. The reaction is then
guenched, and the product is extracted, washed, and purified by fractional distillation under
reduced pressure.

Characterization of Diarylsilanes

The structural confirmation and purity assessment of diarylsilanes are typically performed using
a combination of spectroscopic techniques.

Table 2: Spectroscopic Characterization of Organosilanes
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Technique

Expected Observations for Di-m-tolyl-
silane

1H NMR

Signals corresponding to the Si-H protons
(typically in the range of 4-6 ppm), aromatic
protons of the tolyl groups (around 7-8 ppm),
and the methyl protons of the tolyl groups
(around 2.3-2.5 ppm). The integration of these
signals would confirm the ratio of the different

types of protons.

13C NMR

Resonances for the aromatic carbons of the tolyl
groups and the methyl carbons. The chemical
shifts would be indicative of the substitution

pattern on the aromatic ring.

29Si NMR

A characteristic chemical shift for the silicon
atom in a diarylsilane environment. The exact
shift would be influenced by the nature of the
aryl substituents. For many arylsilanes, these
shifts are found in a specific region of the

spectrum.[3]

Infrared (IR) Spectroscopy

A characteristic Si-H stretching vibration,
typically observed in the range of 2100-2200
cm~1.[4] Other bands corresponding to the
aromatic C-H and C=C stretching, and C-H
bending vibrations of the tolyl groups would also

be present.

Mass Spectrometry (MS)

The molecular ion peak corresponding to the
exact mass of Di-m-tolyl-silane. The
fragmentation pattern would likely show the loss
of tolyl groups and hydrogen atoms, providing

further structural information.

Logical Relationships in Diarylsilane Chemistry
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The following diagram illustrates the central role of dichlorodiarylsilanes as intermediates in the
synthesis of various diarylsilane derivatives.
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Caption: Key chemical transformations of dichlorodiarylsilanes.

Conclusion

While specific experimental data for Di-m-tolyl-silane remains elusive, this technical guide
provides a robust framework for understanding its predicted properties and synthetic routes
based on the well-established chemistry of related diarylsilanes. The provided general
experimental protocols and characterization methods offer a solid starting point for researchers
interested in the synthesis and application of this and similar organosilicon compounds. Further
research is warranted to isolate and fully characterize Di-m-tolyl-silane to confirm these
predictions and explore its unique potential in various scientific and industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Di-m-tolyl-silane: A Technical Guide to its Predicted
Properties and Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15440892#physical-and-chemical-properties-of-di-m-
tolyl-silane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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